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Compound of Interest

3-Bromo-2-chlorophenylacetic
Compound Name:

acid

Cat. No. 81291921

Disclaimer: Information regarding the specific isomer, 3-Bromo-2-chlorophenylacetic acid
(CAS: 1261438-67-8), is exceptionally limited in publicly available scientific literature.

Theoretical studies, detailed experimental protocols, and data on its biological activity are not
readily accessible.

This guide will focus on the extensively studied and commercially significant isomer, a-Bromo-
2-chlorophenylacetic acid (CAS: 29270-30-2), as it is plausible that inquiries for "3-Bromo-2-
chlorophenylacetic acid" may be referencing this key pharmaceutical intermediate. This
document is intended for researchers, scientists, and professionals in drug development,
providing a comprehensive overview of its properties, synthesis, and applications.

Part 1: 3-Bromo-2-chlorophenylacetic acid

Limited data is available for this specific isomer. The primary information found is its chemical
identification.

Chemical Identification
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Property Value

Chemical Name 3-Bromo-2-chlorophenylacetic acid
CAS Number 1261438-67-8

Molecular Formula CsHeBIrClO:2

Molecular Weight 249.49 g/mol

Due to the scarcity of further information, the remainder of this guide will be dedicated to its

structural isomer, a-Bromo-2-chlorophenylacetic acid.

Part 2: a-Bromo-2-chlorophenylacetic acid

a-Bromo-2-chlorophenylacetic acid is a crucial intermediate in the synthesis of various
pharmaceuticals, most notably the antiplatelet agent Clopidogrel.[1] Its reactivity, sStemming
from the presence of a bromine atom at the alpha position to the carboxylic acid, makes it a

versatile building block in organic synthesis.

Physicochemical and Spectroscopic Data

A summary of the key physical and chemical properties of a-Bromo-2-chlorophenylacetic acid

is provided below.
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Property Value Source

Appearance White to off-white solid [1]

Melting Point 107-112 °C

Molecular Formula CsHsBIrClO:2

Molecular Weight 249.49 g/mol

Purity (by HPLC) >99% [2]

Solubility Soluble in methanol [3]

SMILES OC(=0)C(Br)clccceclCl
1S/C8H6BrClO2/c9-

InChl 7(8(11)12)5-3-1-2-4-6(5)10/h1-

4,7H,(H,11,12)

Synthesis Protocols

The synthesis of a-Bromo-2-chlorophenylacetic acid typically involves the bromination of 2-
chlorophenylacetic acid. Several methods have been reported, with variations in the
brominating agent and reaction conditions.

A common laboratory-scale synthesis involves the use of N-Bromosuccinimide (NBS) as the
brominating agent, often with a radical initiator.

Experimental Protocol:

e Reaction Setup: To a solution of 2-chlorophenylacetic acid in a suitable solvent (e.g., carbon
tetrachloride), add N-Bromosuccinimide and a catalytic amount of a radical initiator (e.g.,
benzoyl peroxide).

e Reaction Conditions: The mixture is heated to reflux and stirred for several hours. The
progress of the reaction is monitored by a suitable technique, such as Thin Layer
Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
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o Work-up: Upon completion, the reaction mixture is cooled to room temperature. The
succinimide byproduct is removed by filtration.

 Purification: The filtrate is concentrated under reduced pressure, and the resulting crude
product is purified by recrystallization from an appropriate solvent system to yield a-Bromo-2-
chlorophenylacetic acid.

Another established method utilizes liquid bromine with a catalyst.
Experimental Protocol:

e Reaction Setup: 2-chlorophenylacetic acid is treated with liquid bromine in the presence of a
catalyst, such as red phosphorus.[4]

e Reaction Conditions: The reaction is typically carried out with heating.

o Work-up and Purification: Similar work-up and purification procedures as in Method 1 are
followed to isolate the final product. However, this method can generate hydrogen bromide
as a byproduct, requiring appropriate safety measures.[4]

Role in Pharmaceutical Synthesis

The primary application of a-Bromo-2-chlorophenylacetic acid is as a key intermediate in the
synthesis of Clopidogrel.[5] The following diagram illustrates a simplified synthetic pathway.
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Clopidogrel
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Final Product:
a-Bromo-2-chlorophenylacetic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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